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Compound of Interest

Compound Name: 2-Bromo-3-octylthiophene

Cat. No.: B129903 Get Quote

As researchers and scientists at the forefront of drug development and organic synthesis, the

safe handling of specialized reagents is paramount. This guide provides essential, immediate

safety and logistical information for the use of 2-Bromo-3-octylthiophene, moving beyond

mere compliance to foster a culture of proactive safety and operational excellence. Authored

from the perspective of a Senior Application Scientist, this document synthesizes technical data

with practical, field-proven insights to ensure your work is not only groundbreaking but also

fundamentally safe.

Understanding the Hazard Profile of 2-Bromo-3-
octylthiophene
A thorough risk assessment is the foundation of safe laboratory practice. 2-Bromo-3-
octylthiophene, while not classified under the most severe hazard categories, presents risks

that demand careful management. Its hazard profile, derived from available Safety Data Sheets

(SDS) for the compound and its structural analogs, necessitates a stringent approach to

personal protection and handling.[1][2][3][4]

Key Hazards:

Skin and Eye Irritation: Direct contact can cause irritation.[2][5][6]

Harmful if Swallowed: Ingestion may lead to adverse health effects.[2]

Respiratory Tract Irritation: Inhalation of vapors or mists may cause irritation.[5][6]
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Environmental Hazards: While specific data for 2-Bromo-3-octylthiophene is limited,

related compounds can be harmful to aquatic life.

The table below summarizes the critical safety information for 2-Bromo-3-octylthiophene and

a close structural analog, 2-Bromo-3-hexylthiophene.

Property 2-Bromo-3-octylthiophene 2-Bromo-3-hexylthiophene

Molecular Formula C12H19BrS C10H15BrS

Molecular Weight 275.25 g/mol [1] 247.20 g/mol

Appearance Liquid Liquid

Flash Point >110 °C (>230 °F) >110 °C (>230 °F)

Density No data available 1.240 g/mL at 25 °C

Hazard Statements
Irritating to eyes, respiratory

system and skin.[5][6]

Toxic if swallowed. May cause

long-lasting harmful effects to

aquatic life.

Precautionary Statements
P261, P280,

P305+P351+P338

P264, P270, P273,

P301+P310, P405, P501

Personal Protective Equipment (PPE): Your Primary
Line of Defense
The selection of appropriate PPE is a critical step in mitigating the risks associated with

handling 2-Bromo-3-octylthiophene. A multi-layered approach to PPE is recommended to

prevent skin, eye, and respiratory exposure.[7][8][9][10][11]

Mandatory PPE Ensemble:

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[8][9][10]

For operations with a higher risk of splashing, such as large-volume transfers, a face shield

worn over safety goggles is essential.[10][12] All eye and face protection must meet ANSI

Z87.1 standards.[10]
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Hand Protection: Given the potential for skin irritation and absorption, double-gloving with

nitrile gloves is a prudent measure for incidental contact.[10][13] For direct or prolonged

contact, heavy-duty chemical-resistant gloves, such as butyl rubber or Viton™, should be

worn.[14][15] It is crucial to consult the glove manufacturer's compatibility chart for specific

breakthrough times.[14][15]

Body Protection: A flame-resistant laboratory coat is required.[16] For tasks with a significant

splash potential, a chemical-resistant apron over the lab coat is recommended.[11]

Respiratory Protection: All handling of 2-Bromo-3-octylthiophene should be conducted

within a certified chemical fume hood to minimize inhalation exposure.[15] If engineering

controls are not sufficient to maintain exposure below acceptable limits, a NIOSH-approved

respirator with an organic vapor cartridge is necessary.[4][17]

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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PPE Selection Workflow for 2-Bromo-3-octylthiophene

Hazard Assessment

PPE Selection

Engineering Controls

Start: Task Involving
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Assess Volume and
Concentration

Assess Splash Potential

Enhanced Hand Protection:
- Butyl or Viton™ Gloves

Direct/Prolonged Contact
or Large Volume
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- Face Shield over Goggles

High Splash RiskWork in Chemical Fume Hood
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- Nitrile Gloves (Double)
- FR Lab Coat
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Inadequate Ventilation
or Emergency Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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